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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 165:1 is a synthetic azo dye utilized in various industrial applications, including

the dyeing of synthetic fibers such as polyester.[1] Its chemical and physical properties,

particularly its absorption of light in the visible spectrum, make it amenable to

spectrophotometric analysis. This application note provides a detailed protocol for the

quantitative analysis of Disperse Blue 165:1 in solution using UV-Visible spectrophotometry.

The method is based on the principle of the Beer-Lambert law, which states that the

absorbance of a solution is directly proportional to the concentration of the analyte and the path

length of the light beam through the solution.

Chemical and Physical Properties
It is important to note that there are some discrepancies in the reported molecular formula and

weight for Disperse Blue 165:1 in various chemical databases. Researchers should verify the

information with their specific supplier.

Table 1: Chemical and Physical Properties of Disperse Blue 165:1
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Property Value (Source 1) Value (Source 2)

Synonyms
C.I. Disperse Blue 165:1,

Disperse Blue BGLS
C.I. 113357

CAS Number 86836-00-2[2] 86836-00-2[3]

Molecular Formula C19H19N7O5[2] C24H21N7O5[3]

Molecular Weight 425.40 g/mol [4] 487.47 g/mol [3]

Appearance Dark blue powder[2] Bright blue powder[3]

Solubility
Soluble in acetone and

ethanol.[5]
-

Spectrophotometric Analysis Protocol
This protocol outlines the steps for the determination of the concentration of Disperse Blue
165:1 in a solution using a UV-Visible spectrophotometer.

Materials and Equipment
Disperse Blue 165:1 (analytical standard)

Methanol, Ethanol, or Acetone (spectrophotometric grade)

Calibrated UV-Visible Spectrophotometer

Volumetric flasks (various sizes)

Pipettes (various sizes)

Quartz or glass cuvettes (1 cm path length)

Analytical balance

Experimental Workflow
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Experimental Workflow for Spectrophotometric Analysis

Prepare Stock Solution

Prepare Standard Solutions (Serial Dilution)

Measure Absorbance of Standards

Spectrophotometer Setup and Blank Measurement

Determine λmax

Construct Calibration Curve

Determine Sample Concentration

Prepare and Measure Sample Solution

Click to download full resolution via product page

Caption: A flowchart of the experimental workflow.

Detailed Protocol
3.3.1. Preparation of Stock Solution (e.g., 100 mg/L in Methanol)

Accurately weigh 10.0 mg of Disperse Blue 165:1 using an analytical balance.

Quantitatively transfer the dye to a 100 mL volumetric flask.

Add a small amount of methanol to dissolve the dye.

Once dissolved, fill the flask to the mark with methanol.

Stopper the flask and invert it several times to ensure a homogenous solution.
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3.3.2. Preparation of Standard Solutions

Prepare a series of standard solutions by serial dilution of the stock solution. The concentration

range should be chosen to give absorbance values within the linear range of the

spectrophotometer (typically 0.1 to 1.0). An example set of standards is provided in Table 2.

3.3.3. Determination of Maximum Absorbance (λmax)

Turn on the spectrophotometer and allow it to warm up for the manufacturer's recommended

time.

Set the spectrophotometer to scan a wavelength range, for example, from 400 nm to 700

nm.

Fill a cuvette with the chosen solvent (e.g., methanol) to serve as a blank and zero the

instrument.

Rinse the cuvette with a small amount of one of the standard solutions and then fill it with the

same standard.

Place the cuvette in the spectrophotometer and acquire the absorbance spectrum.

The wavelength at which the highest absorbance is recorded is the λmax. For the related

Disperse Blue 165, the λmax in an aqueous solution has been reported to be 570 nm.[6]

3.3.4. Measurement of Standard and Sample Absorbance

Set the spectrophotometer to the determined λmax.

Zero the instrument with the solvent blank.

Measure the absorbance of each standard solution, starting from the least concentrated.

Rinse the cuvette with the next standard before each measurement.

Prepare the unknown sample solution in the same solvent. If necessary, dilute the sample to

ensure its absorbance falls within the range of the calibration curve.

Measure the absorbance of the unknown sample solution.
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3.3.5. Data Analysis

Plot a calibration curve of absorbance versus the concentration of the standard solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where y is

the absorbance, x is the concentration, m is the slope, and c is the y-intercept. The R-

squared value (R²) should be close to 1.0 for a good linear fit.

Use the equation of the calibration curve to calculate the concentration of Disperse Blue
165:1 in the unknown sample.

Data Presentation
The following tables provide a template for recording and presenting the quantitative data

obtained from the spectrophotometric analysis.

Table 2: Example Preparation of Standard Solutions from a 100 mg/L Stock Solution

Standard
Volume of Stock
(mL)

Final Volume (mL)
Concentration
(mg/L)

1 1.0 10.0 10.0

2 2.0 10.0 20.0

3 3.0 10.0 30.0

4 4.0 10.0 40.0

5 5.0 10.0 50.0

Table 3: Example Calibration Curve Data (at λmax)
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Concentration (mg/L) Absorbance

10.0 [Insert experimental data]

20.0 [Insert experimental data]

30.0 [Insert experimental data]

40.0 [Insert experimental data]

50.0 [Insert experimental data]

Unknown Sample [Insert experimental data]

Table 4: Molar Absorptivity of Disperse Blue 165:1 in Different Solvents (Hypothetical Data)

Solvent λmax (nm)
Molar Absorptivity (ε) (L
mol⁻¹ cm⁻¹)

Methanol [Insert experimental data] [Insert experimental data]

Ethanol [Insert experimental data] [Insert experimental data]

Acetone [Insert experimental data] [Insert experimental data]

Note: Molar absorptivity (ε) can be calculated from the Beer-Lambert law (A = εbc), where A is

the absorbance, b is the path length (typically 1 cm), and c is the molar concentration.

Signaling Pathway/Logical Relationship Diagram
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Logical Relationship in Spectrophotometric Quantification

Concentration of
Disperse Blue 165:1

Beer-Lambert Law
(A = εbc)

is proportional to

Absorbance at λmax

Calibration Curve
(Linear Relationship)

Quantitative Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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